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Compound of Interest

Compound Name: N-Boc-3-dimethylamino-D-alanine

Cat. No.: B010335 Get Quote

Technical Guide: Physicochemical Properties of
N-Boc-3-dimethylamino-D-alanine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and estimations

for the key physical properties of N-Boc-3-dimethylamino-D-alanine, a specialized amino acid

derivative of interest in synthetic chemistry and drug development. Due to the limited

availability of direct experimental data for this compound in public literature, this guide also

presents data from structurally analogous compounds to provide scientifically informed

estimations.

Introduction
N-Boc-3-dimethylamino-D-alanine is a non-canonical amino acid featuring a tert-

butoxycarbonyl (Boc) protecting group on the alpha-amino group and a dimethylamino

functional group at the beta-position of a D-alanine core. This unique structure makes it a

valuable building block for the synthesis of modified peptides and other complex organic

molecules, potentially influencing their conformational properties, basicity, and biological

activity. Understanding its physical properties, such as solubility and melting point, is crucial for

its effective use in laboratory and process chemistry.
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Estimated Physical Properties of N-Boc-3-
dimethylamino-D-alanine
Direct experimental data for the melting point and solubility of N-Boc-3-dimethylamino-D-
alanine is not readily available in peer-reviewed literature or commercial supplier

specifications. However, by examining structurally related compounds, we can establish a

reasonable estimation for these properties.

Data on Structurally Similar Compounds:

To provide a basis for estimation, the physical properties of several analogous N-Boc protected

amino acids are summarized below.

Compound CAS Number
Molecular
Formula

Melting Point
(°C)

Solubility

N-Boc-D-alanine 7764-95-6 C₈H₁₅NO₄ 78.0 - 85.0[1]

Soluble in

Chloroform,

DMSO,

Methanol[2]

N-Boc-L-alanine 15761-38-3 C₈H₁₅NO₄ 77 - 87[3]

Slightly soluble in

water; Soluble in

ethanol and

dichloromethane[

4]

N-Boc-beta-

alanine
3303-84-2 C₈H₁₅NO₄ 73 - 82[5]

Soluble in water

or 1% acetic

acid[6]

Estimation for N-Boc-3-dimethylamino-D-alanine:

Melting Point: The presence of the additional dimethylamino group in N-Boc-3-
dimethylamino-D-alanine (C₁₀H₂₀N₂O₄) compared to N-Boc-D-alanine (C₈H₁₅NO₄)

increases its molecular weight and introduces a polar, basic functional group. This is likely to

influence the crystal lattice energy. While a precise prediction is not possible without
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experimental data, it is reasonable to estimate that the melting point will be in a similar range

to, or slightly different from, its simpler alanine analogs, likely falling within the 70-95 °C

range.

Solubility: The tertiary amine of the dimethylamino group can be protonated in acidic

aqueous solutions, which would significantly increase its water solubility. In neutral or basic

conditions, and in organic solvents, its solubility will be influenced by the interplay of the

polar carboxyl and dimethylamino groups and the nonpolar Boc group. It is predicted to be

soluble in polar organic solvents such as methanol, ethanol, and DMSO, similar to other

Boc-protected amino acids. Its aqueous solubility is expected to be pH-dependent, with

higher solubility at lower pH.

Experimental Protocols
The following are generalized experimental protocols for determining the melting point and

solubility of fine organic chemicals like N-Boc-3-dimethylamino-D-alanine.

3.1. Melting Point Determination (Capillary Method)

This is a standard and widely used method for determining the melting point of a solid organic

compound.[7][8][9]

Principle: A small, finely powdered sample of the substance is heated at a controlled rate in a

capillary tube. The temperature range over which the substance melts is observed and

recorded as the melting point. Pure crystalline compounds typically have a sharp melting

point range (0.5-1 °C), while impurities can depress and broaden the melting range.[7][8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample is not a fine powder)

Procedure:
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Ensure the sample is dry and finely powdered.

Pack a small amount of the sample into the open end of a capillary tube to a height of 2-3

mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature about 10-15 °C below the expected melting point.

Then, decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the entire sample has turned into a clear liquid (completion of

melting). This range is the melting point.

3.2. Solubility Determination (Qualitative)

This protocol provides a general method for assessing the solubility of a compound in various

solvents.[10][11][12]

Principle: A small, known amount of the solute is added to a known volume of a solvent. The

mixture is agitated, and the extent to which the solute dissolves is observed.

Apparatus:

Test tubes and a test tube rack

Vortex mixer or shaker

Pipettes or graduated cylinders

Analytical balance

Procedure:

Add a small, pre-weighed amount of N-Boc-3-dimethylamino-D-alanine (e.g., 1-5 mg) to

a test tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.uobabylon.edu.iq/eprints/publication_4_15325_904.pdf
https://sciencevivid.com/qualitative-tests-of-amino-acids/
https://microbenotes.com/solubility-tests-of-proteins/
https://www.benchchem.com/product/b010335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a known volume of the desired solvent (e.g., 1 mL of water, ethanol, dichloromethane,

DMSO) to the test tube.

Agitate the mixture vigorously (e.g., using a vortex mixer) for a set period (e.g., 1-2

minutes).

Allow the test tube to stand and observe if the solid has completely dissolved.

If the solid dissolves completely, the compound is considered soluble in that solvent at that

concentration. If solid remains, it is considered sparingly soluble or insoluble.

To test the pH-dependent aqueous solubility, this procedure can be repeated using dilute

aqueous acid (e.g., 0.1 M HCl) and dilute aqueous base (e.g., 0.1 M NaOH).

Visualization of Logical Relationships
The following diagram illustrates the relationship between N-Boc-3-dimethylamino-D-alanine
and its key physical properties that are critical for its application in research and development.
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Caption: Logical flow from the compound to its physical properties and their impact on key

applications.
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In conclusion, while direct experimental data for the physical properties of N-Boc-3-
dimethylamino-D-alanine remains elusive in the public domain, a scientifically grounded

estimation can be made based on the properties of its structural analogs. The provided

experimental protocols offer a starting point for researchers to determine these properties in

their own laboratories, which is essential for the successful application of this versatile building

block in chemical synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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